Cas no 7425-27-6 (4-Iodobutyric Acid)

• Product Name: 4-Iodobutyric Acid
• CAS No: 7425-27-6
• MF: C₄H₇IO₂
• MW: 214.001653909683
• CID: 541290
• PubChem ID: 3354774
• Update Time: 2025-06-13

4-Iodobutyric Acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-iodo-
• 4-Iodobutyric Acid
• 4-Iodobutanoic acid
• 4-iodo-butanoic acid
• 4-iodo-butyric acid
• 4-Jod-butansaeure-(1)
• 4-Jod-buttersaeure
• Butanoic acid,4-iodo
• DTXSID60391729
• 7425-27-6
• A902636
• gamma-Iodobutyric acid
• EN300-144125
• AKOS015894340
• W6957EDP9C
• HALXOXQZONRCAB-UHFFFAOYSA-N
• gamma-iodo butyric acid
• FT-0720476
• Butyric acid, 4-iodo-
• STR09488
• 4-Iodobutyric acid,98%
• 4-Iodobutyric acid, 98%
• UNII-W6957EDP9C
• SCHEMBL449199
• 4-IODOBUTYRICACID
• MFCD00015852
• G29349

• MDL： MFCD00015852
• Inchi： 1S/C4H7IO2/c5-3-1-2-4(6)7/h1-3H2,(H,6,7)
• InChI Key： HALXOXQZONRCAB-UHFFFAOYSA-N
• SMILES： ICCCC(=O)O

Computed Properties

• Exact Mass: 213.94900
• Monoisotopic Mass: 213.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 62.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: Yellowish brown fine crystals
• Density: 1.981±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 37-40 °C (lit.)
• Boiling Point: 109-110 ºC (1 Torr)
• Flash Point: 119.0±22.6 ºC,
• Refractive Index: 1.563
• Solubility: Slightly soluble (21 g/l) (25 º C),
• PSA: 37.30000
• LogP: 1.28620
• Solubility: Not determined
• Vapor Pressure: Not available

4-Iodobutyric Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 4-Iodobutyric Acid

4-Iodobutyric Acid (CAS No. 7425-27-6): An Overview of Its Properties, Applications, and Recent Research

4-Iodobutyric Acid (CAS No. 7425-27-6) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as iodobutyric acid, is a carboxylic acid derivative characterized by the presence of an iodine atom at the fourth position of the butyric acid chain. Its unique chemical structure makes it an important intermediate in various synthetic pathways and a valuable tool in scientific research.

The molecular formula of 4-Iodobutyric Acid is C₄H₇IO₂, and its molecular weight is approximately 193.00 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and polar organic solvents such as ethanol and methanol. Its physical and chemical properties, including its solubility, melting point, and reactivity, make it suitable for a variety of applications in both laboratory and industrial settings.

In the realm of organic synthesis, 4-Iodobutyric Acid serves as a key building block for the preparation of more complex molecules. The iodine atom in its structure can be readily substituted with other functional groups through various chemical reactions, such as nucleophilic substitution and cross-coupling reactions. This versatility has made it an essential reagent in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals.

Recent research has highlighted the potential of 4-Iodobutyric Acid in the development of novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. One notable example is the use of 4-Iodobutyric Acid-based compounds in the treatment of neurodegenerative diseases such as Alzheimer's disease. These derivatives have been found to modulate key signaling pathways involved in neuronal survival and function.

In addition to its therapeutic applications, 4-Iodobutyric Acid has also found use in the field of materials science. Researchers have explored its potential as a precursor for the synthesis of functional polymers and nanomaterials. The iodine atom in its structure can be utilized to introduce reactive sites for further modification, enabling the creation of materials with tailored properties for specific applications.

The safety and handling of 4-Iodobutyric Acid are important considerations for both laboratory and industrial settings. While it is generally considered stable under normal conditions, appropriate precautions should be taken to avoid exposure to skin or inhalation. It is recommended to handle this compound in well-ventilated areas and to use personal protective equipment such as gloves and safety goggles.

In conclusion, 4-Iodobutyric Acid (CAS No. 7425-27-6) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and chemists working in diverse fields. As ongoing research continues to uncover new applications and properties, the importance of this compound is likely to grow even further.